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molecular formula C12H15NO3 B1280984 7,8-Dimethoxy-1,3,4,5-tetrahydrobenzo[D]azepin-2-one CAS No. 20925-64-8

7,8-Dimethoxy-1,3,4,5-tetrahydrobenzo[D]azepin-2-one

Cat. No. B1280984
CAS RN: 20925-64-8
M. Wt: 221.25 g/mol
InChI Key: RXKTVGMZJMDNLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04490369

Procedure details

A suspension of 21.9 gm (0.1 mol) of 7,8-dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one and 1.5 gm of 10% palladium-on-charcoal in 200 ml of glacial acetic acid was hydrogenated at 50° C. and at a hydrogen pressure of 5 bar. After the catalyst had been filtered off, the solvent was evaporated in vacuo, and the residue was taken up in methylene chloride. After the solution had been extracted with an aqueous sodium bicarbonate solution and washed with water, it was dried over magnesium sulfate, evaporated and purified over silica gel with methylene chloride and then with increasing amounts of methanol (up to 10%).
Name
7,8-dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one
Quantity
21.9 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
200 mL
Type
solvent
Reaction Step One
Name
palladium-on-charcoal
Quantity
1.5 g
Type
catalyst
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
7,8-Dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[C:14]([O:15][CH3:16])=[CH:13][C:6]2[CH2:7][C:8](=[O:12])[NH:9][CH:10]=[CH:11][C:5]=2[CH:4]=1.[H][H]>C(O)(=O)C.[Pd]>[CH3:1][O:2][C:3]1[C:14]([O:15][CH3:16])=[CH:13][C:6]2[CH2:7][C:8](=[O:12])[NH:9][CH2:10][CH2:11][C:5]=2[CH:4]=1

Inputs

Step One
Name
7,8-dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one
Quantity
21.9 g
Type
reactant
Smiles
COC1=CC2=C(CC(NC=C2)=O)C=C1OC
Name
acetic acid
Quantity
200 mL
Type
solvent
Smiles
C(C)(=O)O
Name
palladium-on-charcoal
Quantity
1.5 g
Type
catalyst
Smiles
[Pd]
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
After the catalyst had been filtered off
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated in vacuo
EXTRACTION
Type
EXTRACTION
Details
After the solution had been extracted with an aqueous sodium bicarbonate solution
WASH
Type
WASH
Details
washed with water, it
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
was dried over magnesium sulfate
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
purified over silica gel with methylene chloride

Outcomes

Product
Name
7,8-Dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one
Type
Smiles
COC1=CC2=C(CC(NCC2)=O)C=C1OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.